Cas no 62077-84-3 (Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro-)
62077-84-3 structure
Product Name:Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro-
CAS No:62077-84-3
MF:C11H6N2O4
MW:230.176342487335
CID:458919
PubChem ID:71390214
Update Time:2025-04-19
Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro-
- 5-nitro-1H-benzo[e][1,3]benzoxazol-2-one
- 5-Nitronaphtho[1,2-d][1,3]oxazol-2(1H)-one
- DTXSID10812136
- 62077-84-3
-
- Inchi: 1S/C11H6N2O4/c14-11-12-10-7-4-2-1-3-6(7)8(13(15)16)5-9(10)17-11/h1-5H,(H,12,14)
- InChI Key: VNZNDKOSNWPMIP-UHFFFAOYSA-N
- SMILES: O1C(NC2=C1C=C(C1C=CC=CC2=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 230.03278
- Monoisotopic Mass: 230.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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